3-(1-(2-((4-bromo-2-fluorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide

• CAS No.: 899909-97-8
• Molecular Formula: C24H20BrFN4O5
• Molecular Weight: 543.349
• IUPAC Name: 3-[1-[2-(4-bromo-2-fluoroanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C24H20BrFN4O5/c25-15-7-8-19(18(26)12-15)28-22(32)14-30-20-6-2-1-5-17(20)23(33)29(24(30)34)10-9-21(31)27-13-16-4-3-11-35-16/h1-8,11-12H,9-10,13-14H2,(H,27,31)(H,28,32)
• InChI Key: VQPWKIUBODLMGD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C(=O)N2CC(=O)NC3=C(C=C(C=C3)Br)F)CCC(=O)NCC4=CC=CO4
• solubility: not available

Description

3-(1-(2-((4-bromo-2-fluorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C24H20BrFN4O5 and its molecular weight is 543.349. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Activities

Compounds with structural similarities to the given chemical have been explored for their anticancer and antimicrobial potentials. For instance, novel derivatives bearing quinazolinone and furan moieties have shown promise as anticancer agents in various cell lines, including human glioblastoma and breast cancer models. These compounds demonstrate cytotoxic activities and may act through mechanisms such as apoptosis induction and cell cycle arrest (Tumosienė et al., 2020; Fang et al., 2016). Additionally, certain quinazolinone derivatives have shown antimicrobial activity against various pathogens, suggesting their potential use in developing new antibacterial agents (Kuramoto et al., 2003; Sathe et al., 2011).

Antioxidant Properties

Research has also explored the antioxidant capabilities of compounds incorporating elements like the furan ring and aminoquinazoline structures. These compounds have shown significant antioxidant activity, potentially offering therapeutic benefits in conditions associated with oxidative stress (Tumosienė et al., 2020).

Synthesis and Chemical Properties

Studies on the synthesis and chemical behavior of related compounds reveal the versatility of quinazolinones and furan derivatives in organic synthesis. These investigations provide valuable insights into the methodologies for creating complex molecules with potential biological activities, highlighting the importance of such compounds in drug development and synthetic chemistry (Ennis & Gilchrist, 1990; Shikhaliev et al., 2008).